Cas no 53268-44-3 (diethyl tert-butyl(methyl)propanedioate)

• Product Name: diethyl tert-butyl(methyl)propanedioate
• CAS No: 53268-44-3
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 1581893
• PubChem ID: 40706
• Update Time: 2025-04-21

diethyl tert-butyl(methyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl tert-butyl(methyl)propanedioate
• DIETHYL TERT-BUTYLMETHYLMALONATE
• diethyl 2-tert-butyl-2-methylpropanedioate
• DTXSID20201390
• 53268-44-3

• Inchi： 1S/C12H22O4/c1-7-15-9(13)12(6,11(3,4)5)10(14)16-8-2/h7-8H2,1-6H3
• InChI Key： CVOBUHAGPHYJPC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6